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An In-depth Technical Guide to the Physical Properties of N-Cyclohexyl-N-
methylcyclohexanamine

Introduction
N-Cyclohexyl-N-methylcyclohexanamine, also known by synonyms such as N-

Methyldicyclohexylamine and N,N-Dicyclohexylmethylamine, is a tertiary aliphatic amine with

the chemical formula C₁₃H₂₅N.[1][2] Its molecular structure, featuring a central nitrogen atom

bonded to two cyclohexyl rings and one methyl group, gives rise to specific physicochemical

properties that are critical for its application in various scientific and industrial domains. This

compound serves as a valuable catalyst in organic synthesis, for instance in O-phenylation

processes, and is explored as a building block in the development of novel pharmaceuticals.[1]

[3] An accurate understanding and precise measurement of its core physical properties, such

as boiling point and density, are fundamental for process design, safety protocols, and quality

control in these applications.

This guide provides a detailed examination of the boiling point and density of N-Cyclohexyl-N-
methylcyclohexanamine, grounded in established chemical principles. It further outlines

authoritative, step-by-step protocols for the experimental determination of these properties,

emphasizing the causality behind methodological choices to ensure accuracy and

reproducibility for researchers, scientists, and drug development professionals.
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Core Physicochemical Properties
The fundamental physical properties of N-Cyclohexyl-N-methylcyclohexanamine (CAS

Number: 7560-83-0) are summarized below. These values are critical reference points for

handling, reaction setup, and purification processes.

Property Value Source(s)

Molecular Formula C₁₃H₂₅N [1]

Molecular Weight 195.34 g/mol [1][4]

Boiling Point
265 °C (at atmospheric

pressure)
[1][2][3]

Density 0.912 g/mL (at 25 °C) [2][3][4]

Scientific Rationale of Physical Properties
Boiling Point: The Influence of Molecular Structure
The boiling point of a substance is a direct indicator of the strength of its intermolecular forces.

N-Cyclohexyl-N-methylcyclohexanamine exhibits a relatively high boiling point of 265 °C.[2]

This can be attributed to two primary factors:

High Molecular Weight: With a molecular weight of 195.34 g/mol , the molecule has a large

surface area and a significant number of electrons, leading to substantial London dispersion

forces—the primary intermolecular force at play.[1][4]

Tertiary Amine Structure: As a tertiary amine, the nitrogen atom is bonded to three carbon

atoms and has no attached hydrogen atoms.[5] Consequently, it cannot act as a hydrogen

bond donor, a powerful intermolecular force that significantly elevates the boiling points of

primary and secondary amines of comparable molecular weight.[5][6] While the lone pair of

electrons on the nitrogen can act as a hydrogen bond acceptor, the absence of N-H bonds

prevents self-association through hydrogen bonding.[6] Therefore, its boiling point is lower

than a comparable alcohol but significantly higher than a non-polar alkane of similar mass

due to its polarity and strong dispersion forces.
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Density: A Function of Mass and Packing
The density of 0.912 g/mL at 25 °C reflects the efficiency of how individual molecules of N-
Cyclohexyl-N-methylcyclohexanamine pack together in the liquid state.[2][4] The two bulky

cyclohexyl groups influence this packing. The density is a critical parameter for mass-to-volume

conversions in laboratory and industrial settings. It is essential to note that density is

temperature-dependent; an increase in temperature will typically lead to a decrease in density

due to increased kinetic energy and molecular motion.

Experimental Determination Protocols
The following sections detail validated, step-by-step methodologies for the precise

determination of the boiling point and density of N-Cyclohexyl-N-methylcyclohexanamine.

Protocol 1: Boiling Point Determination via the Thiele
Tube Method
This method is chosen for its high accuracy with small sample volumes (less than 0.5 mL), a

common scenario in research and development where material may be scarce.[7] It relies on

the principle of vapor pressure equaling the applied atmospheric pressure.

Methodology

Sample Preparation: Transfer approximately 0.5 mL of N-Cyclohexyl-N-
methylcyclohexanamine into a small-diameter test tube (e.g., a Durham tube).

Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the

open end down.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The

bulb of the thermometer should be aligned with the sample.

Thiele Tube Setup: Insert the thermometer and sample assembly into a Thiele tube

containing a high-boiling-point oil (e.g., mineral oil), ensuring the sample is fully immersed in

the oil bath.[7]
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Heating: Gently heat the side arm of the Thiele tube with a microburner or heat gun. The

design of the tube ensures uniform heat distribution via convection currents.

Observation (First Stage): As the temperature rises, dissolved air will first exit the capillary

tube. Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates the sample's vapor pressure has exceeded the atmospheric

pressure.

Equilibrium and Measurement: Remove the heat source. The liquid will begin to cool. The

boiling point is the temperature at which the bubbling ceases and the liquid just begins to be

drawn back into the capillary tube.[7] This moment signifies the precise point where the

external atmospheric pressure equals the vapor pressure of the sample.

Record and Repeat: Record this temperature. For self-validation, allow the apparatus to cool

sufficiently and repeat the determination to ensure reproducibility. Record the ambient

barometric pressure, as boiling point is pressure-dependent.

Causality and Trustworthiness: The inversion of the capillary tube creates a small, trapped air

pocket. The continuous stream of bubbles confirms that the sample is above its boiling point.

The critical measurement is taken upon cooling because it represents a precise equilibrium

point. This avoids the superheating errors that can occur during active heating.

Experimental Workflow: Boiling Point Determination
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Caption: Workflow for boiling point determination using the Thiele tube method.
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Protocol 2: Density Determination Using a Vibrating
Tube Densimeter
For high-precision density measurements, a vibrating tube densimeter is the authoritative

standard in modern analytical laboratories.[8][9] The instrument's operational principle is based

on the fact that the resonant frequency of a vibrating U-shaped tube changes depending on the

mass—and thus the density—of the fluid it contains.[9]

Methodology

Instrument Preparation: Ensure the densimeter is powered on and has reached thermal

stability at the desired measurement temperature (e.g., 25.0 °C).

Calibration Check (Self-Validation):

Air Calibration: Flush the measurement cell with dry, CO₂-free air or nitrogen. Record the

oscillation period. This serves as the first calibration point.

Water Calibration: Flush the cell with high-purity, degassed deionized water. Allow the

temperature and reading to stabilize, then record the oscillation period. This is the second

calibration point. The instrument's software uses these two points to calculate the

constants for the density equation.

Cell Cleaning and Drying: Thoroughly clean the measurement cell with appropriate solvents

(e.g., ethanol followed by acetone) to remove the calibration water, and then dry completely

with a stream of dry air. An immaculate cell is crucial for accurate results.

Sample Injection: Carefully inject the N-Cyclohexyl-N-methylcyclohexanamine sample

into the measurement cell using a syringe, ensuring no air bubbles are introduced. Bubbles

will cause significant errors in the measured resonant frequency.

Thermal Equilibration: Allow the sample to reach thermal equilibrium with the measurement

cell. The instrument will indicate when the temperature and density readings are stable.

Data Acquisition: Record the stable density reading directly from the instrument's display.
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Post-Measurement Cleaning: Clean the cell thoroughly with appropriate solvents to remove

the amine sample.

Causality and Trustworthiness: The two-point calibration with materials of well-known densities

(air and water) is a self-validating step that ensures the instrument's accuracy.[9] Strict

temperature control is paramount because density is highly sensitive to temperature

fluctuations. The meticulous cleaning and bubble-free injection protocols are essential to

prevent cross-contamination and measurement artifacts, thereby guaranteeing the

trustworthiness of the result.

Experimental Workflow: Density Determination

Calibration & Preparation Measurement

1. Instrument warm-up
(e.g., 25.0°C) 2. Calibrate with dry air 3. Calibrate with

degassed DI water
4. Clean and dry
measurement cell

5. Inject sample
(bubble-free)

6. Allow thermal
equilibration

7. Record stable
density reading
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Caption: Workflow for high-precision density measurement via densimetry.

Safety and Handling
N-Cyclohexyl-N-methylcyclohexanamine is classified as a corrosive and toxic substance.[2]

[4] It can cause severe skin burns and eye damage, and is toxic if swallowed or in contact with

skin.[4] Therefore, all handling and experimental procedures must be conducted within a

certified chemical fume hood. Appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[2]

Conclusion
The physical properties of N-Cyclohexyl-N-methylcyclohexanamine—a boiling point of 265

°C and a density of 0.912 g/mL at 25 °C—are a direct consequence of its high molecular weight

and tertiary amine structure.[1][2][4] For professionals in research and drug development, the

ability to accurately verify these properties is essential. The detailed protocols provided for the
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Thiele tube and vibrating tube densimetry methods represent robust, reliable, and scientifically-

grounded approaches to achieve precise and reproducible measurements. Adherence to these

methodologies and safety guidelines will ensure data integrity and safe laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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